Cas no 1862958-35-7 (6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine
• CAS No: 1862958-35-7
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 4776170
• Update Time: 2025-06-30

6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(azetidin-1-yl)-2-methylpyrimidin-4-amine
• 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C8H12N4/c1-6-10-7(9)5-8(11-6)12-3-2-4-12/h5H,2-4H2,1H3,(H2,9,10,11)
• InChI Key： GHHUSNARGXNBKQ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N)N=C(C)N=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 0.8
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 355.7±27.0 °C at 760 mmHg
• Flash Point: 168.9±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine

6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine: A Comprehensive Overview

The compound 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine, with the CAS number 1862958-35-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a pyrimidine ring system, a methyl group at position 2, and an azetidine moiety attached at position 6. The presence of these functional groups imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating various cellular pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable lead compound for developing drugs targeting inflammatory conditions like arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. A team of scientists from the University of California reported that this compound can be incorporated into organic field-effect transistors (OFETs), enhancing their performance by improving charge transport properties. This discovery opens new avenues for its application in flexible electronics and optoelectronic devices.

The synthesis of 6-(Azetidin-1-yl)-2-methylpyrimidin-4-amine involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. The key steps include the formation of the pyrimidine ring system through cyclization reactions, followed by functionalization at specific positions to introduce the azetidine and methyl groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

The biological evaluation of this compound has revealed its ability to interact with various molecular targets, including protein kinases and ion channels. For example, a study conducted at the National Cancer Institute demonstrated that it exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs derived from this compound.

Beyond its direct applications, 6-(Azetidin-1-y)